Cas no 1343246-40-1 (4-Methyl-1-(2-(2,2,2-trifluoroethoxy)ethyl)-1h-pyrazol-3-amine)

• Product Name: 4-Methyl-1-(2-(2,2,2-trifluoroethoxy)ethyl)-1h-pyrazol-3-amine
• CAS No: 1343246-40-1
• MF: C₈H₁₂F₃N₃O
• MW: 223.195591926575
• CID: 5793130
• PubChem ID: 64039256
• Update Time: 2025-06-07

4-Methyl-1-(2-(2,2,2-trifluoroethoxy)ethyl)-1h-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1343246-40-1
• EN300-804606
• 4-Methyl-1-(2-(2,2,2-trifluoroethoxy)ethyl)-1h-pyrazol-3-amine
• AKOS013355870
• 4-methyl-1-[2-(2,2,2-trifluoroethoxy)ethyl]-1H-pyrazol-3-amine
• CS-0285067
• 1H-Pyrazol-3-amine, 4-methyl-1-[2-(2,2,2-trifluoroethoxy)ethyl]-

• Inchi： 1S/C8H12F3N3O/c1-6-4-14(13-7(6)12)2-3-15-5-8(9,10)11/h4H,2-3,5H2,1H3,(H2,12,13)
• InChI Key： YUXJWGZJCJKYAV-UHFFFAOYSA-N
• SMILES： FC(COCCN1C=C(C)C(N)=N1)(F)F

Computed Properties

• Exact Mass: 223.09324650g/mol
• Monoisotopic Mass: 223.09324650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 307.3±42.0 °C(Predicted)
• pka: 3.70±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 4-Methyl-1-(2-(2,2,2-trifluoroethoxy)ethyl)-1h-pyrazol-3-amine

4-Methyl-1-(2-(2,2,2-trifluoroethoxy)ethyl)-1H-pyrazol-3-amine: A Comprehensive Overview

4-Methyl-1-(2-(2,2,2-trifluoroethoxy)ethyl)-1H-pyrazol-3-amine, identified by the CAS registry number 1343246-40-1, is a specialized chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The structure of this compound is characterized by a pyrazole ring substituted with a methyl group at position 4 and an ethyl group bearing a trifluoroethoxy substituent at position 1. The presence of these functional groups imparts unique chemical and biological properties to the molecule.

The synthesis of 4-Methyl-1-(2-(2,2,2-trifluoroethoxy)ethyl)-1H-pyrazol-3-amine involves a series of carefully designed organic reactions. The starting material typically includes a pyrazole derivative, which undergoes substitution or coupling reactions to introduce the desired substituents. The introduction of the trifluoroethoxy group is particularly noteworthy, as it enhances the compound's stability and bioavailability. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving scalability.

In terms of biological activity, this compound has been extensively studied for its potential as a neuroprotective agent. Research indicates that it exhibits significant antioxidant properties, which are crucial for mitigating oxidative stress in neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, studies have shown that this compound can modulate key signaling pathways involved in inflammation and apoptosis, further highlighting its therapeutic potential.

The application of 4-Methyl-1-(2-(2,2,2-trifluoroethoxy)ethyl)-1H-pyrazol-3-amine extends beyond pharmacology into materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials for flexible displays and sensors. Recent research has explored its integration into polymer blends to enhance electrical conductivity without compromising mechanical stability.

From an environmental perspective, the stability and biodegradability of this compound are critical considerations. Studies have demonstrated that it undergoes slow degradation under aerobic conditions, suggesting that its environmental impact is minimal when used responsibly. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 4-Methyl-1-(2-(2,2,2-trifluoroethoxy)ethyl)-1H-pyrazol-3-amine (CAS No. 1343246-40-1) represents a versatile compound with multifaceted applications across various scientific domains. Its synthesis methodologies continue to evolve with advancements in catalysis and green chemistry principles. As ongoing research unravels its full potential, this compound stands poised to make significant contributions to both therapeutic development and materials innovation.